6-Methylmercaptopurine Riboside

• CAS No.: 342-69-8
• Product Name: 6-Methylmercaptopurine Riboside
• Molecular Formula: C11H14N4O4S
• Molecular Weight: 298.32 g/mol
• IUPAC Name: (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-methylsulfanylpurin-9-yl)oxolane-3,4-diol
• Standard InChI: InChI=1S/C11H14N4O4S/c1-20-10-6-9(12-3-13-10)15(4-14-6)11-8(18)7(17)5(2-16)19-11/h3-5,7-8,11,16-18H,2H2,1H3/t5-,7-,8-,11-/m1/s1
• Standard InChIKey: ZDRFDHHANOYUTE-IOSLPCCCSA-N
• Isomeric SMILES: CSC1=NC=NC2=C1N=CN2[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O
• SMILES: CSC1=NC=NC2=C1N=CN2C3C(C(C(O3)CO)O)O
• Canonical SMILES: CSC1=NC=NC2=C1N=CN2C3C(C(C(O3)CO)O)O
• Melting Point: 164 °C; 164.0 °C
• Physical Description: 6-methylmercaptopurine riboside is a white powder. (NTP, 1992)
• Description: 6-methylmercaptopurine riboside is a white powder. (NTP, 1992); 6-methylthioinosine is a thiopurine that is inosine in which the aromatic hydroxy group is replaced by a methylsulfanediyl group. It is a purine ribonucleoside and a thiopurine.; 6-(Methylthio)-9-beta-D-ribofuranosylpurine. An analog of inosine with a methylthio group replacing the hydroxyl group in the 6-position.
• Shelf Life: Bulk: The compound is stable to light and air, mildly decomposed by heat and acid, and is totally degraded by base and peroxidant (HPLC). Solution: A saturated solution at room temperature showed no detectable decomposition after 10 days (paper chromatography).
• Solubility: 5 to 10 mg/mL at 66° F (NTP, 1992); DMA 167 (mg/mL); 50% DMF 50 (mg/mL); H 25 (mg/mL); Propylene glycol 6 (mg/mL)
• Synonyms: 6 Methylmercaptopurine Riboside; 6 Methylthiopurine Riboside; 6-Methylmercaptopurine Riboside; 6-Methylthiopurine Riboside; Methylthioinosine; Riboside, 6-Methylmercaptopurine; Riboside, 6-Methylthiopurine
• PubChem Compound: 9570
• Last Modified: Nov 11 2021